Cas no 100159-13-5 (ethyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate)

Ethyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate is a synthetic organic compound featuring a triazole moiety, which imparts significant reactivity and versatility in chemical applications. Its structure combines an ester group with a 1,2,4-triazole substituent, making it useful as an intermediate in pharmaceutical and agrochemical synthesis. The compound's stability under various conditions and its ability to participate in nucleophilic substitution reactions enhance its utility in heterocyclic chemistry. Additionally, the ethyl ester group offers favorable solubility in organic solvents, facilitating further derivatization. This compound is particularly valuable in the development of biologically active molecules, including fungicides and pharmaceuticals, due to its functional group compatibility and synthetic flexibility.
ethyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate structure
100159-13-5 structure
Product Name:ethyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate
CAS No:100159-13-5
MF:C8H13N3O2
MW:183.207721471786
MDL:MFCD00202105
CID:2952716
PubChem ID:2764837
Update Time:2025-05-28

ethyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • 2-甲基-2-(1H-1,2,4-三唑-1-基)丙酸乙酯
    • ETHYL 2-METHYL-2-(1H-1,2,4-TRIAZOL-1-YL)PROPANOATE
    • Ethyl 2-Methyl-2-(1H-1,2,4-Triazol-1-Yl)Propanoate(WXC03770)
    • ethyl 2-methyl-2-(1,2,4-triazol-1-yl)propanoate
    • W12421
    • ethyl2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate
    • 10E-058
    • CS-0035735
    • 100159-13-5
    • MFCD00202105
    • AKOS005069159
    • KEZINXZYOGWBDR-UHFFFAOYSA-N
    • SCHEMBL11018887
    • ethyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate
    • MDL： MFCD00202105
    • Inchi： 1S/C8H13N3O2/c1-4-13-7(12)8(2,3)11-6-9-5-10-11/h5-6H,4H2,1-3H3
    • InChI Key： KEZINXZYOGWBDR-UHFFFAOYSA-N
    • SMILES： O(CC)C(C(C)(C)N1C=NC=N1)=O

Computed Properties

  • Exact Mass: 183.100776666g/mol
  • Monoisotopic Mass: 183.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 57

Experimental Properties

  • Boiling Point: 96°C 2mm

ethyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate Security Information

  • HazardClass：IRRITANT

ethyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E938063-10mg
Ethyl 2-Methyl-2-(1H-1,2,4-triazol-1-yl)propanoate
 100159-13-5
10mg
 $ 70.00 2022-06-02
TRC
E938063-50mg
Ethyl 2-Methyl-2-(1H-1,2,4-triazol-1-yl)propanoate
 100159-13-5
50mg
 $ 230.00 2022-06-02
TRC
E938063-100mg
Ethyl 2-Methyl-2-(1H-1,2,4-triazol-1-yl)propanoate
 100159-13-5
100mg
 $ 340.00 2022-06-02
Apollo Scientific
OR32026-1g
Ethyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate
 100159-13-5 95%
1g
 £84.00 2025-02-20
Apollo Scientific
OR32026-5g
Ethyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate
 100159-13-5 95%
5g
 £252.00 2025-02-20
Apollo Scientific
OR32026-25g
Ethyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate
 100159-13-5 95%
25g
 £924.00 2025-02-20
abcr
AB257063-1 g
Ethyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate, 95%; .
 100159-13-5 95%
1g
 €140.40 2023-04-27
abcr
AB257063-5 g
Ethyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate, 95%; .
 100159-13-5 95%
5g
 €339.90 2023-04-27
abcr
AB257063-10 g
Ethyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate, 95%; .
 100159-13-5 95%
10g
 €538.30 2023-04-27
abcr
AB257063-25 g
Ethyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate, 95%; .
 100159-13-5 95%
25g
 €1131.70 2023-04-27

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Amadis Chemical Company Limited
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(CAS:100159-13-5)ethyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate
Order Number:A1095954
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:16
Price ($):2631.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:100159-13-5)ethyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate
A1095954
Purity:99%
Quantity:5g
Price ($):2631.0
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